N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-naphthamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)naphthalene-1-carboxamide
• InChI: InChI=1S/C22H20N2O3/c1-22(2)13-27-19-12-15(10-11-18(19)24-21(22)26)23-20(25)17-9-5-7-14-6-3-4-8-16(14)17/h3-12H,13H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key: UBKGQNSRKZMEFW-UHFFFAOYSA-N
• Canonical SMILES: CC1(COC2=C(C=CC(=C2)NC(=O)C3=CC=CC4=CC=CC=C43)NC1=O)C
• Molecular Formula: C22H20N2O3
• Molecular Weight: 360.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to the compound often involves multistep chemical reactions that yield various heterocyclic compounds. For instance, compounds with a similar structural framework have been synthesized through reactions starting from 3, 4-dihydro-1(2H)-naphthalenone, employing strategies like Beckmann rearrangement and cyclization processes under different conditions (Sawa, Kato, Masuda, Hori, & Fujimura, 1975). Such methodologies underscore the versatility of synthetic approaches in accessing the complex architecture of this compound class.

Molecular Structure Analysis

The molecular structure of compounds closely related to the target molecule has been elucidated through various spectroscopic techniques, revealing intricate details about their frameworks. For example, studies have shown the construction of tetrahydrobenzo[b]pyrans and related structures through catalytic and eco-friendly synthesis methods, demonstrating the diversity in molecular scaffolding and the potential for functionalization (Zolfigol, Yarie, & Baghery, 2016).

Chemical Reactions and Properties

The reactivity of similar heterocyclic compounds encompasses a wide range of chemical transformations, including cyclocondensation reactions, intramolecular cyclization under radical conditions, and reactions with various reagents leading to diverse products with potential biological activities (Petrovskii, Tomashenko, Novikov, Khlebnikov, & Stoeckli-Evans, 2017). These reactions not only expand the chemical space of these molecules but also highlight their potential as scaffolds for further chemical exploration.

Physical Properties Analysis

The physical properties of compounds within this class, such as solubility, melting points, and crystal structures, are crucial for understanding their behavior in different environments and for applications in material science. X-ray crystallography, for example, has been utilized to determine the precise structure of these molecules, providing insights into their conformation and the spatial arrangement of functional groups (Sethukumar, Chandy, Prakasam, & Pallepogu, 2011).

Chemical Properties Analysis

The chemical properties, including reactivity towards various reagents, stability under different conditions, and the ability to undergo specific transformations, are essential for the application of these molecules in synthetic chemistry and potentially in pharmaceuticals. Studies on related compounds have shown a range of reactions, including selective alkylation, cycloaddition reactions, and the formation of complex heterocycles, indicating the rich chemistry that compounds like "N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-1-naphthamide" may exhibit (Bommagani, Lee, Zhang, Dwoskin, & Zheng, 2015).